Cas no 26266-57-9 (Span 40 (=Sorbitan Monopalmitate))

• Product Name: Span 40 (=Sorbitan Monopalmitate)
• CAS No: 26266-57-9
• MF: C₂₂H₄₂O₆
• MW: 402.565288066864
• MDL: MFCD00080946
• CID: 52893
• PubChem ID: 24864252
• Update Time: 2025-04-18

Span 40 (=Sorbitan Monopalmitate) Chemical and Physical Properties

Names and Identifiers

• Palmitic acid compound with (2R,3R,4S)-2-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol (1:1)
• Sorbitan monopalmitate
• sorbitan palmitate
• Span?40
• Span 40
• Emulsifier S-40
• Span-40
• (Sorbitan MonopalMitate)
• ARLACEL 40
• crill2
• emsorb2510
• glycomulp
• liposorbp
• montane40
• sorgen70
• SPAN NO 40
• SPAN(R) 40
• Span 40 (=Sorbitan Monopalmitate)
• Span™ 40

• MDL： MFCD00080946
• Inchi： 1S/C22H42O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25)27-17-19(24)22-21(26)18(23)16-28-22/h18-19,21-24,26H,2-17H2,1H3/t18-,19+,21+,22+/m0/s1
• InChI Key： IYFATESGLOUGBX-YVNJGZBMSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1[C@@H](COC(CCCCCCCCCCCCCCC)=O)O)O)O

Computed Properties

• Exact Mass: 402.29800
• Monoisotopic Mass: 402.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Not available
• Density: 1.0412 (rough estimate)
• Melting Point: 45.0 to 48.0 deg-C
• Boiling Point: 444.68°C (rough estimate)
• Flash Point: 113 ºC
• Refractive Index: 1.4593 (estimate)
• PSA: 96.22000
• LogP: 3.49240
• Sensitiveness: Sensitive to humidity
• Solubility: Not available

Span 40 (=Sorbitan Monopalmitate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：WG2932900
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical additives Functional Additives